(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(5-bromofuran-2-yl)methanone oxalate

• IUPAC Name: [4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-(5-bromofuran-2-yl)methanone;oxalic acid
• InChI: InChI=1S/C18H18BrN3O2.C2H2O4/c19-17-6-5-16(24-17)18(23)21-9-7-13(8-10-21)11-22-12-20-14-3-1-2-4-15(14)22;3-1(4)2(5)6/h1-6,12-13H,7-11H2;(H,3,4)(H,5,6)
• InChI Key: CEEYXDQCFGARJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)C4=CC=C(O4)Br.C(=O)(C(=O)O)O
• Molecular Formula: C20H20BrN3O6
• Molecular Weight: 478.3 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its broad range of biological activities.

Scientific Research Applications

While I cannot provide direct references to the requested compound, research in related areas often includes:

• Synthesis and Structural Characterization : Studies such as those by Yan-qing Ge, Haiyan Ge, and Xiao-Qun Cao (2011) focus on the synthesis of complex organic molecules using novel reactions, which can be foundational for understanding how to synthesize and manipulate compounds like the one mentioned for specific applications (Ge, Ge, & Cao, 2011).

• Biological Activities and Potential Pharmaceutical Applications : Research like that of Kishore Mullagiri et al. (2018), exploring the antiproliferative activity of newly synthesized compounds on various cancer cell lines, exemplifies how complex molecules may be evaluated for therapeutic potential (Mullagiri et al., 2018).

• Chemical Properties and Applications : Investigations into the chemical properties, such as those by P. Ammal, M. Prajila, and A. Joseph (2018), which assess the corrosion inhibition ability of organic compounds, can reveal potential industrial applications of complex molecules (Ammal, Prajila, & Joseph, 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For instance, many benzimidazole derivatives are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and antifungal activities.

Future Directions

The future directions in the research of your compound would depend on its potential applications. Given the wide range of biological activities associated with benzimidazole and piperidine derivatives, potential areas of research could include the development of new pharmaceuticals and therapeutic agents.